Cas no 21079-27-6 (Propanedioicacid, 2-(1,1-dimethyl-2-propyn-1-yl)-, 1,3-diethyl ester)

Propanedioicacid, 2-(1,1-dimethyl-2-propyn-1-yl)-, 1,3-diethyl ester structure
21079-27-6 structure
Product Name:Propanedioicacid, 2-(1,1-dimethyl-2-propyn-1-yl)-, 1,3-diethyl ester
CAS No:21079-27-6
MF:C12H18O4
MW:226.268924236298
CID:291142
PubChem ID:304028
Update Time:2025-04-19

Propanedioicacid, 2-(1,1-dimethyl-2-propyn-1-yl)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioicacid, 2-(1,1-dimethyl-2-propyn-1-yl)-, 1,3-diethyl ester
    • (1,1-Dimethyl-prop-2-inyl)-malonsaeure-diaethylester
    • (1,1-dimethyl-prop-2-ynyl)-malonic acid diethyl ester
    • 2-(1,1-dimethyl-2-propynyl)-malonic acid diethyl ester
    • AC1L741P
    • diethyl (2-methylbut-3-yn-2-yl)propanedioate
    • diethyl 2-(1,1-dimethyl-2-propynyl)malonate
    • ethyl 3,3-dimethyl-2-ethoxycarbonylpent-4-ynoate
    • NSC194861
    • 21079-27-6
    • NSC-194861
    • diethyl 2-(2-methyl-3-butyn-2-yl)malonate
    • GNCXYZOCHNPJEF-UHFFFAOYSA-N
    • DTXSID70307735
    • SCHEMBL11331239
    • Inchi: 1S/C12H18O4/c1-6-12(4,5)9(10(13)15-7-2)11(14)16-8-3/h1,9H,7-8H2,2-5H3
    • InChI Key: GNCXYZOCHNPJEF-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)C(C#C)(C)C)=O

Computed Properties

  • Exact Mass: 226.12054
  • Monoisotopic Mass: 226.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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